Sodium metavanadate
Sodium metavanadate
Sodium vanadate appears as colorless to yellow crystals or cream colored solid. Melting point 630 °C.
Sodium metavanadate is an inorganic sodium salt having metavanadate as the counterion. It contains a metavanadate.
Sodium metavanadate is a chemical compound of sodium and vanadium that occurs in nature as the minerals metamunirite and munirite. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L853)
Sodium metavanadate is an inorganic sodium salt having metavanadate as the counterion. It contains a metavanadate.
Sodium metavanadate is a chemical compound of sodium and vanadium that occurs in nature as the minerals metamunirite and munirite. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L853)
Brand Name:
Vulcanchem
CAS No.:
13718-26-8
VCID:
VC20960734
InChI:
InChI=1S/Na.3O.V/q+1;;;-1;
SMILES:
[O-][V](=O)=O.[Na+]
Molecular Formula:
Na.O3V
Na.VO3
NaO3V
Na.VO3
NaO3V
Molecular Weight:
121.929 g/mol
Sodium metavanadate
CAS No.: 13718-26-8
Cat. No.: VC20960734
Molecular Formula: Na.O3V
Na.VO3
NaO3V
Molecular Weight: 121.929 g/mol
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Specification
| Description | Sodium vanadate appears as colorless to yellow crystals or cream colored solid. Melting point 630 °C. Sodium metavanadate is an inorganic sodium salt having metavanadate as the counterion. It contains a metavanadate. Sodium metavanadate is a chemical compound of sodium and vanadium that occurs in nature as the minerals metamunirite and munirite. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L853) |
|---|---|
| CAS No. | 13718-26-8 |
| Molecular Formula | Na.O3V Na.VO3 NaO3V |
| Molecular Weight | 121.929 g/mol |
| IUPAC Name | sodium;oxido(dioxo)vanadium |
| Standard InChI | InChI=1S/Na.3O.V/q+1;;;-1; |
| Standard InChI Key | CMZUMMUJMWNLFH-UHFFFAOYSA-N |
| Isomeric SMILES | [O-][V](=O)=O.[Na+] |
| SMILES | [O-][V](=O)=O.[Na+] |
| Canonical SMILES | [O-][V](=O)=O.[Na+] |
| Melting Point | 1166 °F (NTP, 1992) |
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